Cas no 1144505-90-7 (Methyl 1-([(tert-butoxy)carbonyl]amino)cyclohexane-1-carboxylate)

• Product Name: Methyl 1-([(tert-butoxy)carbonyl]amino)cyclohexane-1-carboxylate
• CAS No: 1144505-90-7
• MF: C₁₃H₂₃NO₄
• MW: 257.3260242939
• CID: 2877936
• PubChem ID: 21303780
• Update Time: 2024-11-06

Methyl 1-([(tert-butoxy)carbonyl]amino)cyclohexane-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• Methyl 1-([(tert-butoxy)carbonyl]amino)cyclohexane-1-carboxylate
• methyl 1-(tert-butoxycarbonylamino)cyclohexanecarboxylate
• Methyl 1-((tert-butoxycarbonyl)amino)cyclohexanecarboxylate
• methyl 1-{[(tert-butoxy)carbonyl]amino}cyclohexane-1-carboxylate
• Methyl 1-(Boc-amino)cyclohexanecarboxylate
• E76726
• 1-tert-butoxycarbonylamino-cyclohexanecarboxylic acid methyl ester
• methyl 1-[(2-methylpropan-2-yl)oxycarbonylamino]cyclohexane-1-carboxylate
• 1144505-90-7
• METHYL 1-[(TERT-BUTOXYCARBONYL)AMINO]CYCLOHEXANE-1-CARBOXYLATE
• SCHEMBL1353132
• CS-0161984
• methyl 1-((tert-butoxycarbonyl)amino)cyclohexane-1-carboxylate
• BS-30138
• JNKWMYDLYATOPU-UHFFFAOYSA-N

• Inchi： 1S/C13H23NO4/c1-12(2,3)18-11(16)14-13(10(15)17-4)8-6-5-7-9-13/h5-9H2,1-4H3,(H,14,16)
• InChI Key： JNKWMYDLYATOPU-UHFFFAOYSA-N
• SMILES： O(C)C(C1(CCCCC1)NC(=O)OC(C)(C)C)=O

Computed Properties

• Exact Mass: 257.16270821g/mol
• Monoisotopic Mass: 257.16270821g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 313
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 64.599